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Abstract

Bromochloromethane (CH2zBrCl), also known as Halon 1011, is a halogenated methane with
the CAS Registry Number 74-97-5. Historically used as a fire suppression agent, its production
and use have been curtailed due to its ozone-depleting properties.[1][2] This technical guide
provides an in-depth overview of the chemical and physical properties, synthesis, analytical
methods, spectroscopic data, and toxicological profile of bromochloromethane, tailored for a
scientific audience. The information is presented to facilitate its use in research, development,
and safety assessments.

Chemical and Physical Properties

Bromochloromethane is a colorless to pale-yellow, volatile liquid with a sweet, chloroform-like
odor.[3][4] It is denser than water and has low solubility in aqueous solutions.[4][5] A
comprehensive summary of its key physical and chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of Bromochloromethane

© 2025 BenchChem. All rights reserved. 1/14 Tech Support


https://www.benchchem.com/product/b122714?utm_src=pdf-interest
https://www.benchchem.com/product/b122714?utm_src=pdf-body
https://www.s4science.at/wordpress/wp-content/uploads/2018/10/Trihalomethanes-in-Drinking-Water-Using-SPME-GCMS.pdf
https://www.mdpi.com/2076-3921/12/6/1197
https://www.benchchem.com/product/b122714?utm_src=pdf-body
https://www.benchchem.com/product/b122714?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN101357877A
https://docbrown.info/page06/spectra/bromomethane-nmr1h.htm
https://docbrown.info/page06/spectra/bromomethane-nmr1h.htm
https://19january2021snapshot.epa.gov/sites/static/files/2015-06/documents/c16826tp.pdf
https://www.benchchem.com/product/b122714?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula CH2BrClI [61[7]
Molecular Weight 129.38 g/mol [31[7]
CAS Number 74-97-5 [3]
Appearance C.:Ieér, colorless to pale-yellow 315]
liquid

Odor Sweet, chloroform-like [3][5]
Melting Point -88 °C [3]
Boiling Point 68 °C [31[5]
Density 1.991 g/mL at 25 °C [3][5]
Vapor Pressure 117 mmHg at 20 °C [3]
Water Solubility 9g/Lat20°C [8]
Refractive Index (n20/D) 1.482 [3]

Log P (Octanol-Water Partition
. 1.55 [9]
Coefficient)

Synthesis and Reactivity
Synthesis

The primary commercial synthesis of bromochloromethane involves the reaction of
dichloromethane with bromine and aluminum, or with hydrogen bromide in the presence of an
aluminum trichloride catalyst.[2][5][10]

A general laboratory-scale synthesis procedure is outlined below. This protocol is a composite
of information from various sources and should be adapted and optimized for specific
laboratory conditions.

Experimental Protocol: Synthesis of Bromochloromethane

Materials:
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e Dichloromethane (CH2Cl2)

e Bromine (Br2)

e Aluminum powder (Al)

e Anhydrous ether

* Ice bath

e Separatory funnel

« Distillation apparatus

e Sodium bicarbonate solution (5%)
e Anhydrous magnesium sulfate

Procedure:

Set up a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping
funnel, and a condenser.

 In a well-ventilated fume hood, charge the flask with dichloromethane and aluminum powder.
e Cool the flask in an ice bath.

e Slowly add bromine from the dropping funnel to the stirred mixture. The reaction is
exothermic and the temperature should be maintained below 10 °C.

 After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.
e Quench the reaction by slowly adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium
bicarbonate solution, and again with water.

e Dry the organic layer over anhydrous magnesium sulfate.
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« Filter the drying agent and purify the crude bromochloromethane by fractional distillation.
Collect the fraction boiling at approximately 68 °C.

Diagram 1: Synthesis Workflow
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Caption: Workflow for the synthesis of bromochloromethane.

Reactivity

Bromochloromethane is incompatible with strong oxidizing agents, strong bases, and reactive
metals such as aluminum, magnesium, zinc, and calcium.[3] It can also attack some forms of
plastics, rubber, and coatings. Upon heating to decomposition, it emits toxic fumes including
hydrogen chloride, phosgene, carbon monoxide, and hydrogen bromide.[7]

Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) is the standard method for the analysis of
bromochloromethane and other volatile halogenated hydrocarbons in various matrices,
including water.[11][12][13]

Experimental Protocol: GC-MS Analysis of Bromochloromethane in Water

1. Sample Preparation (Purge and Trap):

¢ A known volume of the water sample (e.g., 5-25 mL) is placed in a purging vessel.
e Aninternal standard is added.

e The sample is purged with an inert gas (e.g., helium) at a controlled flow rate for a specific
time (e.g., 10-15 minutes).

e The volatile organic compounds, including bromochloromethane, are trapped on a sorbent
tube (e.g., Tenax®).

2. GC-MS Analysis:
e Gas Chromatograph (GC) Conditions:
o Column: A non-polar capillary column, such as a DB-5ms or equivalent, is typically used.

o Injector Temperature: 200-250 °C.
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o Oven Temperature Program: An initial temperature of 35-45 °C held for a few minutes,
followed by a ramp to 150-250 °C at a rate of 5-10 °C/min.

o Carrier Gas: Helium at a constant flow rate.

e Mass Spectrometer (MS) Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Scan Range: m/z 35-300.
o Source Temperature: 230 °C.
o Quadrupole Temperature: 150 °C.
3. Data Analysis:

« Identification of bromochloromethane is based on its retention time and the comparison of
its mass spectrum with a reference spectrum.

e Quantification is achieved by comparing the peak area of the analyte to that of the internal
standard.

Diagram 2: GC-MS Analysis Workflow
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Caption: General workflow for the analysis of bromochloromethane by GC-MS.

Spectroscopic Data
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The structural elucidation and identification of bromochloromethane are supported by various
spectroscopic techniques.

Table 2: Spectroscopic Data for Bromochloromethane

_ Key Features and
Technique _ Reference(s)
Observations

A single peak (singlet) is
observed, as the two protons
are chemically equivalent. The
1H NMR , T [14]
chemical shift is influenced by
the electronegativity of the

attached halogens.

A single peak is observed,
13C NMR indicating one carbon

environment.

The mass spectrum shows a
characteristic isotopic pattern
due to the presence of
bromine (7°Br and &Br in ~1:1
ratio) and chlorine (3*Cl and
Mass Spectrometry (EI) 37Clin ~3:1 ratio). Key [81[15][16]
fragments include the
molecular ion cluster (m/z 128,
130, 132) and fragments
corresponding to the loss of a

halogen.

Characteristic C-H stretching

and bending vibrations, as well
Infrared (IR) Spectroscopy _ [7]

as C-Br and C-Cl stretching

frequencies are observed.

Toxicology and Biological Effects
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Bromochloromethane is classified as harmful if inhaled and causes skin and eye irritation.[17]
Long-term exposure may lead to liver and kidney damage.[17] The toxicity of
bromochloromethane, like other halomethanes, is believed to be mediated by its metabolic
activation into reactive species.

Metabolism

The primary route of metabolism for many halomethanes is through the cytochrome P450
(CYP) enzyme system, particularly CYP2EL, in the liver.[18][19][20] This process can lead to
the formation of reactive intermediates.

Hypothesized Toxicological Signhaling Pathway

While the specific signaling pathways for bromochloromethane-induced toxicity are not fully
elucidated, a plausible mechanism can be hypothesized based on the known effects of similar
halogenated hydrocarbons. This proposed pathway involves metabolic activation leading to
oxidative stress, inflammation, and ultimately apoptosis.

Diagram 3: Hypothesized Signaling Pathway of Bromochloromethane Toxicity
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Caption: Hypothesized pathway of bromochloromethane-induced cellular toxicity.

This proposed pathway suggests that the metabolism of bromochloromethane by cytochrome
P450 enzymes generates reactive intermediates. These intermediates can lead to an increase
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in reactive oxygen species (ROS) and depletion of cellular glutathione (GSH), resulting in
oxidative stress.[2][21] Oxidative stress can then trigger downstream signaling cascades,
including the activation of transcription factors like Nrf2 (a key regulator of the antioxidant
response) and NF-kB (a central mediator of inflammation).[22][23][24][25][26][27][28][29][30]
Persistent and severe oxidative stress and inflammation can ultimately lead to programmed cell
death, or apoptosis, contributing to tissue damage in the liver and kidneys.[31][32][33][34]

Safety and Handling

Bromochloromethane is a hazardous substance and should be handled with appropriate
safety precautions in a well-ventilated area, preferably a fume hood.[17] Personal protective
equipment, including chemical-resistant gloves, safety goggles, and a lab coat, should be worn.
[17] It is important to avoid inhalation of vapors and contact with skin and eyes. Store in a cool,
dry, well-ventilated area away from incompatible materials.[3]

Table 3: Hazard and Safety Information for Bromochloromethane

Hazard Classification Description Reference(s)
Acute Toxicity, Inhalation Harmful if inhaled. [17]
Skin Corrosion/Irritation Causes skin irritation. [17]
Serious Eye Damage/Irritation Causes serious eye irritation. [17]

Specific Target Organ Toxicity May cause respiratory (171
(Single Exposure) irritation.

Harms public health and the
i environment by destroying
Environmental Hazard ) [2]
ozone in the upper

atmosphere.

Conclusion

This technical guide has summarized the key properties, synthesis, analysis, and toxicological
aspects of bromochloromethane (CAS No. 74-97-5). The provided tables and diagrams are
intended to serve as a quick reference for researchers and professionals. While the exact
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mechanisms of its toxicity require further investigation, the hypothesized signaling pathway
provides a framework for understanding its potential biological effects. Due to its hazardous
nature and environmental impact, strict adherence to safety protocols is essential when
handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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